N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide

• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol
• IUPAC Name: N-[3-(2-methylpropanoylamino)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C17H24N2O2/c1-12(2)16(20)18-14-9-6-10-15(11-14)19-17(21)13-7-4-3-5-8-13/h6,9-13H,3-5,7-8H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: CZBGHYROTKKTPW-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2CCCCC2

Description

N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide, also known as IBU-NCA, is a type of cyclic amide that has been extensively studied in the field of chemistry and biochemistry. This compound has been found to have a wide range of applications, particularly in the area of polymer chemistry. In

Mechanism of Action

The mechanism of action of N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide involves the formation of an activated intermediate that reacts with the amine group of an amino acid. This reaction results in the formation of a peptide bond, which links the amino acids together to form a polypeptide chain.
Biochemical and Physiological Effects:
N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide has been found to have minimal toxicity and is not known to have any significant biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide in lab experiments is its ability to control the length and sequence of the polypeptide chain. This allows researchers to create polypeptides with specific properties and functions. However, one of the limitations of using N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide is its relatively high cost compared to traditional methods.

Future Directions

There are several future directions for research on N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide. One area of interest is the development of new methods for the synthesis of polypeptides using N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide. Another area of interest is the exploration of the potential applications of N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide in the field of drug delivery. Additionally, there is a need for further studies to determine the long-term effects of N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide on the environment and human health.
Conclusion:
In conclusion, N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide is a compound that has been extensively studied in the field of polymer chemistry. Its ability to control the length and sequence of polypeptides makes it a valuable tool for researchers. While there are limitations to its use, the potential applications of N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide in the field of drug delivery and other areas make it an important area of research for the future.

Synthesis Methods

The synthesis of N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide involves the reaction of isobutyryl chloride with 3-aminophenyl cyclohexanecarboxylate in the presence of triethylamine. This reaction results in the formation of N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide as a white crystalline solid with a melting point of 91-93°C.

Scientific Research Applications

N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide has been extensively studied in the field of polymer chemistry, particularly in the synthesis of polypeptides. Polypeptides are important biomolecules that play a critical role in many biological processes. The use of N-[3-(isobutyrylamino)phenyl]cyclohexanecarboxamide in the synthesis of polypeptides has several advantages over traditional methods, including the ability to control the length and sequence of the polypeptide chain.